5-Iodo-2,3-dimethylthiophene
Overview
Description
5-Iodo-2,3-dimethylthiophene is a chemical compound with the CAS Number: 16488-64-5 . It has a molecular weight of 238.09 and its IUPAC name is 5-iodo-2,3-dimethylthiophene . The compound is in liquid form .
Synthesis Analysis
Thiophene derivatives, such as 5-Iodo-2,3-dimethylthiophene, can be synthesized through various methods including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . These methods involve condensation reactions between different reagents .Molecular Structure Analysis
The InChI code for 5-Iodo-2,3-dimethylthiophene is 1S/C6H7IS/c1-4-3-6(7)8-5(4)2/h3H,1-2H3 . This indicates that the compound has a thiophene ring with iodine and methyl groups attached to it .Chemical Reactions Analysis
Thiophene, the base structure of 5-Iodo-2,3-dimethylthiophene, is known to easily react with electrophiles due to the sulfur atom contributing two π electrons to the aromatic sextet . This makes it a π-excessive heteroaromatic . The substitution reactions on a thiophene ring can be electrophilic, nucleophilic, or radical .Physical And Chemical Properties Analysis
5-Iodo-2,3-dimethylthiophene is a liquid at room temperature . It has a molecular weight of 238.09 .Scientific Research Applications
Organic Electronics and Semiconductors
Thiophene derivatives, including 5-Iodo-2,3-dimethylthiophene, play a crucial role in organic electronics. These compounds exhibit excellent charge transport properties, making them ideal for use in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). Researchers have explored their potential as semiconducting materials due to their favorable electronic properties .
Pharmaceuticals
Several drugs contain thiophene moieties. For instance:
These examples highlight the versatility and significance of thiophene derivatives in various fields. Researchers continue to explore novel applications, making this class of compounds an exciting area of study .
Safety and Hazards
properties
IUPAC Name |
5-iodo-2,3-dimethylthiophene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7IS/c1-4-3-6(7)8-5(4)2/h3H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUTQLNMIEIGMFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1)I)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7IS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Iodo-2,3-dimethylthiophene | |
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